![molecular formula C16H15NO4 B5829453 6,6-dimethyl-3-(4-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one](/img/structure/B5829453.png)
6,6-dimethyl-3-(4-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one
Overview
Description
6,6-dimethyl-3-(4-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one is a useful research compound. Its molecular formula is C16H15NO4 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 285.10010796 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial and Analgesic Activity
A study by Rajanarendar et al. (2013) synthesized a novel series of dihydrobenzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones from 3,5-dimethyl-4-nitroisoxazole. These compounds exhibited significant antimicrobial, anti-inflammatory, and analgesic activities, comparable to standard drugs.
Synthesis and Characterization Studies
Diwaker et al. (2015) conducted synthesis and spectroscopic characterization of a similar compound, providing insights into its electronic and optical properties. This research (Diwaker et al., 2015) utilized experimental and theoretical methods for a comprehensive understanding of the compound's structure and behavior.
Chemical Transformations
Pashkovskii et al. (2018) explored the transformation of the nitromethyl group in related benzoxazol-4(5H)-one derivatives. Their study (Pashkovskii et al., 2018) focused on producing aldehydes and carboxylic acids, demonstrating potential for constructing new heterocyclic fragments.
Application in Biotransformation Methods
Caliskan et al. (2020) described the synthesis of 4-oxo-tetrahydroindol derivatives using chemical and microbial biotransformation methods. Their work (Caliskan et al., 2020) highlights the versatility of such compounds in pharmacological applications.
Electrophysiological and Antagonistic Studies
Visentin et al. (1999) studied the electrophysiological effects of methyl 1,4-dihydro-2,6-dimethyl-5-nitro-4-(benzofurazanyl)pyridine-3-carboxylates and their analogs. The study (Visentin et al., 1999) demonstrated that these compounds can modulate L-type Ca2+ channels, suggesting potential as a tool for probing channel structure and function.
Properties
IUPAC Name |
6,6-dimethyl-3-(4-nitrophenyl)-5,7-dihydro-1-benzofuran-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-16(2)7-13(18)15-12(9-21-14(15)8-16)10-3-5-11(6-4-10)17(19)20/h3-6,9H,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHZMEEYHANHRGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)C(=CO2)C3=CC=C(C=C3)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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